Cas no 1263376-49-3 (4-Chloro-2,5-difluorophenylisothiocyanate)

• Product Name: 4-Chloro-2,5-difluorophenylisothiocyanate
• CAS No: 1263376-49-3
• MF: C₇H₂ClF₂NS
• MW: 205.612286090851
• CID: 4584127
• Update Time: 2022-09-23

4-Chloro-2,5-difluorophenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2,5-difluoro-4-isothiocyanatobenzene
• 4-Chloro-2,5-difluorophenylisothiocyanate

• Inchi： 1S/C7H2ClF2NS/c8-4-1-6(10)7(11-3-12)2-5(4)9/h1-2H
• InChI Key： FZICMKIORMLMJX-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(F)=C(N=C=S)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1